1-(2,3-Dihydrobenzofuran-5-yl)propan-2-one

• Molecular Formula: C11H12O2
• Molecular Weight: 176.21 g/mol
• IUPAC Name: 1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-one
• InChI: InChI=1S/C11H12O2/c1-8(12)6-9-2-3-11-10(7-9)4-5-13-11/h2-3,7H,4-6H2,1H3
• InChI Key: CCHJWKALXQOFEE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1=CC2=C(C=C1)OCC2

Description

1-(2,3-Dihydrobenzofuran-5-yl)propan-2-one is a useful research compound. Its molecular formula is C11H12O2 and its molecular weight is 176.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-(2-methylallyl)-2,3-dihydrobenzofuran (58 grams, 0.333 mole) and pyridine (27 ml) in methylene chloride (450 ml) and methanol (150 ml) was cooled in a dry ice/acetone bath and a stream of ozone passed through for 1.0 hour. Thiourea (18 grams, 0.24 mole) was added and the mixture was warmed to room temperature. The resultant precipitate was filtered and the mother liquor evaporated to give an oil which was distilled under reduced pressure to give 1-(2,3-dihydrobenzofuran-5-yl)propan-2-one (32 grams, 54%), bp. 110° C. @ 120 mT.